Cas no 2680698-14-8 (5-(acetamidomethyl)spiro2.3hexane-5-carboxylic acid)

• Product Name: 5-(acetamidomethyl)spiro2.3hexane-5-carboxylic acid
• CAS No: 2680698-14-8
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 5647460
• PubChem ID: 165908545
• Update Time: 2025-06-11

5-(acetamidomethyl)spiro2.3hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272102
• 2680698-14-8
• 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid
• 5-(acetamidomethyl)spiro2.3hexane-5-carboxylic acid

• Inchi： 1S/C10H15NO3/c1-7(12)11-6-10(8(13)14)4-9(5-10)2-3-9/h2-6H2,1H3,(H,11,12)(H,13,14)
• InChI Key： LTGKSKQBPAITBA-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(C)=O)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 5-(acetamidomethyl)spiro2.3hexane-5-carboxylic acid

5-(Acetamidomethyl)Spiro[2.3]Hexane-5-Carboxylic Acid: A Comprehensive Overview

The compound 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid, identified by the CAS number 2680698-14-8, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of spiro compounds, which are characterized by two rings joined at a single atom, creating a distinctive structural motif that often imparts unique chemical properties.

Recent studies have highlighted the importance of spiro compounds like 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid in drug design due to their ability to form complex hydrogen bonding networks and exhibit diverse pharmacokinetic profiles. The presence of the acetamido group introduces additional functional diversity, making this compound a promising candidate for exploring new therapeutic agents.

The synthesis of 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid involves a multi-step process that typically includes ring-forming reactions and functional group transformations. Researchers have optimized these processes to enhance yield and purity, ensuring that the compound is available for further studies in medicinal chemistry and materials science.

In terms of applications, 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid has shown potential in the development of bioactive molecules with anti-inflammatory and analgesic properties. Its carboxylic acid group can participate in peptide bond formation, opening avenues for its use in peptide synthesis and drug delivery systems.

Moreover, the structural flexibility of this compound allows for modifications that could lead to improved bioavailability and reduced toxicity, which are critical factors in drug development. Ongoing research is focused on understanding its interaction with biological targets, such as enzymes and receptors, to unlock its full therapeutic potential.

In conclusion, 5-(acetamidomethyl)spiro[2.3]hexane-5-carboxylic acid (CAS 2680698-14-8) represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure and functional groups make it a compelling subject for further investigation across multiple disciplines, from organic synthesis to pharmacology.